Cas no 52059-52-6 (Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-)

Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- structure
52059-52-6 structure
Product Name:Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
CAS No:52059-52-6
MF:C17H20FN
MW:257.345808029175
CID:2189528
Update Time:2023-08-06

Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-n-methyl -n-(2-phenylethyl )benzeneethanamine
    • Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
    • NEQDOOHNDKCXFM-UHFFFAOYSA-N
    • 4-Fluoro-N-methyl-N-(2-phenylethyl)benzeneethanamine
    • 2-(4-Fluorophenyl)-N-methyl-N-(2-phenylethyl)ethanamine #
    • Inchi: 1S/C17H20FN/c1-19(13-11-15-5-3-2-4-6-15)14-12-16-7-9-17(18)10-8-16/h2-10H,11-14H2,1H3
    • InChI Key: NEQDOOHNDKCXFM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCN(C)CCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 229
  • Topological Polar Surface Area: 3.2
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